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Compound of Interest

Compound Name: Ethyl 2-(chlorosulfonyl)acetate

Cat. No.: B1357092

Essential Safety and Handling Guide for Ethyl 2-
(chlorosulfonyl)acetate

This guide provides critical safety, handling, and disposal information for professionals working
with Ethyl 2-(chlorosulfonyl)acetate (CAS No: 55896-93-0). Adherence to these procedures
Is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)

Ethyl 2-(chlorosulfonyl)acetate is a corrosive liquid that can cause severe skin burns and eye
damage and may be corrosive to metals.[1][2] It also reacts with water.[3] A comprehensive
personal protective equipment strategy is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Situation Required PPE

* Gloves: Chemical-resistant nitrile or neoprene
) gloves. « Eye Protection: Snug-fitting safety
General Laboratory Use & Handling _
goggles.[4] « Body Protection: Standard

laboratory coat.

* Gloves: Double-gloving with chemical-resistant
gloves (nitrile, neoprene). « Eye/Face Protection:
o ) ) ) Chemical splash goggles and a full-face shield.
Weighing, Transferring & Operations with ] ) )
) [4] « Body Protection: Chemical-resistant apron
Splash Potential
or coveralls over a lab coat. « Work Area: Always
conduct these operations within a certified

chemical fume hood.

« Gloves: Heavy-duty, chemical-resistant gloves
(e.g., butyl rubber).[5] ¢ Eye/Face Protection:
Chemical splash goggles and a full-face shield.
[5] « Body Protection: Full chemical-resistant suit

Large-Scale Operations or Spill Response or coveralls. « Respiratory Protection: An air-
purifying respirator with organic vapor cartridges
or a self-contained breathing apparatus may be
required depending on the spill size and
ventilation.[6][7][8]

Quantitative Safety Data

A summary of key quantitative safety and physical properties is provided below for quick
reference.

Table 2: Physical and Toxicological Properties
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Property

Value

CAS Number

55896-93-0[1]

Molecular Formula

C4H7CIO4S[7]

Molecular Weight

186.61 g/mol [7]

Flash Point

104 °F (40 °C)[6]

Storage Temperature

2-8°C (35.6-46.4°F) under an inert

atmosphere[6]

Toxicity (Inhalation, TLV)

10 ppm[6][7]

Toxicity (Ingestion, LD50, rat)

0.5 to 5.0 g/kg[6][7]

Operational and Disposal Plan

A systematic workflow is critical for safely managing Ethyl 2-(chlorosulfonyl)acetate from

receipt to disposal. The following diagram and procedural steps outline this process.
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Workflow for Handling Ethyl 2-(chlorosulfonyl)acetate
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Caption: Safe handling workflow for Ethyl 2-(chlorosulfonyl)acetate.
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Experimental Protocol: Step-by-Step Handling and
Disposal
1. Preparation and Pre-Handling

o Area Setup: Ensure a certified chemical fume hood is operational. Clear the workspace of all
unnecessary items and incompatible materials, especially water and strong oxidizing agents.

[1]°]

o Emergency Equipment: Confirm that a safety shower and eyewash station are accessible
and have been recently tested. Have spill control materials (e.g., sand, vermiculite) readily
available.[1]

» Don PPE: Before handling the chemical, put on all required PPE as specified in Table 1.
2. Chemical Handling
o Transport: When moving the chemical, use a secondary container to prevent spills.

e Operations: Perform all work, including weighing and transferring, inside the chemical fume
hood to minimize inhalation exposure.[5]

» Container Management: Keep the chemical container tightly sealed when not in use.[1] Avoid
contact with moisture.[1]

» Storage: Store the chemical in its original container in a designated, cool, dry, and well-
ventilated area, under lock and key if possible.[1] The recommended storage temperature is
between 2-8°C.[6]

3. Spill Management

e Small Spills: For minor spills within the fume hood, absorb the material with an inert, dry
absorbent like sand or vermiculite.[1] Place the contaminated absorbent into a sealed,
labeled container for hazardous waste disposal.

o Large Spills: In the event of a large spill, evacuate the immediate area. Alert your institution's
Environmental Health and Safety (EHS) department immediately.
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4. Waste Collection and Disposal

e Hazardous Waste: All materials contaminated with Ethyl 2-(chlorosulfonyl)acetate,
including disposable labware, absorbent materials, and contaminated PPE, must be treated
as hazardous waste.[5][10]

o Waste Containers: Collect solid and liquid waste in separate, clearly labeled, sealed, and
chemically compatible containers.

o Disposal Procedure: The final disposal must be conducted through a licensed hazardous
waste management facility.[1] Treatment may involve neutralization with soda-ash or soda-
lime followed by incineration or secure landfilling.[1] Always comply with local, state, and
federal regulations.[10]

5. Post-Handling Decontamination

o Equipment: Thoroughly clean all non-disposable equipment and glassware after use.

o Work Area: Decontaminate the work surface within the fume hood.

o Empty Containers: Triple rinse empty containers with a suitable solvent. Then,
decontaminate them with a 5% aqueous sodium hydroxide or soda ash solution before
disposal or recycling.[1]

» Personal Hygiene: After removing PPE, wash hands and any exposed skin thoroughly with
soap and water.[1] Contaminated work clothes should be laundered separately before reuse.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(chlorosulfonyl)acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357092#personal-protective-equipment-for-
handling-ethyl-2-chlorosulfonyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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